6-(Bromomethyl)-2-naphthonitrile
Overview
Description
6-(Bromomethyl)-2-naphthonitrile, also known as 6-Bromo-2-cyanonaphthalene, is a chemical compound that belongs to the family of naphthalene derivatives. It is a crystalline solid that is used in various scientific research applications.
Mechanism of Action
The mechanism of action of 6-(Bromomethyl)-2-naphthonitrile is not well understood. However, it is believed to work by inhibiting certain enzymes in the body, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
6-(Bromomethyl)-2-naphthonitrile has been shown to have various biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic properties. It has also been shown to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-(Bromomethyl)-2-naphthonitrile in lab experiments is its high purity and stability. It is also relatively easy to synthesize. However, one of the limitations of using this compound is its low yield, which can make it expensive to produce in large quantities.
Future Directions
There are many future directions for the use of 6-(Bromomethyl)-2-naphthonitrile in scientific research. One possible direction is the development of new drugs and pharmaceuticals based on this compound. Another possible direction is the synthesis of new organic compounds using 6-(Bromomethyl)-2-naphthonitrile as a building block. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.
Scientific Research Applications
6-(Bromomethyl)-2-naphthonitrile is widely used in scientific research, particularly in the field of organic chemistry. It is used as a building block in the synthesis of various organic compounds. It is also used in the development of new drugs and pharmaceuticals.
properties
IUPAC Name |
6-(bromomethyl)naphthalene-2-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrN/c13-7-9-1-3-12-6-10(8-14)2-4-11(12)5-9/h1-6H,7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORUYTMCMDRSBEU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)C#N)C=C1CBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Bromomethyl)-2-naphthonitrile | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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